161796-78-7

Sodium (S)-6-methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)benzo[d]imidazol-1-ide

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• CAS RN:
• 161796-78-7

• Formula:
• C17H18N3NaO3S

• InChI:
• InChI=1S/C17H18N3O3S.Na/c1-10-8-18-15(11(2)16(10)23-4)9-24(21)17-19-13-6-5-12(22-3)7-14(13)20-17;/h5-8H,9H2,1-4H3;/q-1;+1/t24-;/m0./s1

• InChIKey:
• RYXPMWYHEBGTRV-JIDHJSLPSA-N

• H+ / K+-ATPase (proton pump) inhibitor (IC50 = 2.3 µM). S-enantiomer of omeprazole. Attenuates intestinal mucosal barrier damage and can promote healing of gastric lesions in rats. Also inhibits Cytochrome P450 2C19 (CYP2C9), CYP2C19 and CYP3A4 (Ki values are 81.5, 8.6 and 46.6 µM, respectively).
  Esomeprazole Sodium is the sodium salt of the S-isomer of omeprazole, with gastric proton pump inhibitor activity. In the acidic compartment of parietal cells, esomeprazole is protonated and converted into the active achiral sulfenamide;  the active sulfenamide forms one or more covalent disulfide bonds with the proton pump hydrogen-potassium adenosine triphosphatase (H+/K+ ATPase), thereby inhibiting its activity and the parietal cell secretion of H+ ions into the gastric lumen, the final step in gastric acid production. H+/K+ ATPase is an integral membrane protein of the ...

Omeprazole (sodium)

• CAS RN:
• 161796-78-7; 95510-70-6

• Formula:
• C17H18N3NaO3S

• InChI:
• InChI=1S/C17H18N3O3S.Na/c1-10-8-18-15(11(2)16(10)23-4)9-24(21)17-19-13-6-5-12(22-3)7-14(13)20-17;/h5-8H,9H2,1-4H3;/q-1;+1

• InChIKey:
• RYXPMWYHEBGTRV-UHFFFAOYSA-N

• A 4-methoxy-3,5-dimethylpyridyl, 5-methoxybenzimidazole derivative of timoprazole that is used in the therapy of STOMACH ULCERS and ZOLLINGER-ELLISON SYNDROME. The drug inhibits an H(+)-K(+)-EXCHANGING ATPASE which is found in GASTRIC PARIETAL CELLS.